1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one

• IUPAC Name: 1-(furan-2-yl)-2-(furan-2-ylmethylsulfanyl)-3-(4-nitrophenyl)propan-1-one
• InChI: InChI=1S/C18H15NO5S/c20-18(16-4-2-10-24-16)17(25-12-15-3-1-9-23-15)11-13-5-7-14(8-6-13)19(21)22/h1-10,17H,11-12H2
• InChI Key: GQOMGBZIZLICSE-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CSC(CC2=CC=C(C=C2)[N+](=O)[O-])C(=O)C3=CC=CO3
• Molecular Formula: C18H15NO5S
• Molecular Weight: 357.4 g/mol

Description

1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one, also known as FNT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FNT is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 385.41 g/mol.

Mechanism of Action

The mechanism of action of 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one is not fully understood. However, studies have shown that 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one can induce apoptosis in cancer cells by activating the caspase pathway. 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one has also been shown to inhibit the growth of bacterial and fungal cells by disrupting the cell membrane.
Biochemical and Physiological Effects:
1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one has been shown to have both biochemical and physiological effects. Studies have shown that 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one can reduce oxidative stress by increasing the activity of antioxidant enzymes. 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one has been shown to have a low toxicity profile in vitro.

Advantages and Limitations for Lab Experiments

1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one has several advantages for lab experiments. 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one is easy to synthesize and has a high purity and yield. 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one is also soluble in organic solvents, making it easy to dissolve in experimental solutions. However, 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one has some limitations for lab experiments. 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one has a short half-life, which can limit its effectiveness in some experiments. 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one is also sensitive to light and heat, which can lead to degradation over time.

Future Directions

There are several future directions for the study of 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one. One potential direction is the development of new drugs based on the structure of 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one. 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one can also be studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one can also be studied for its potential use in the development of new materials, such as sensors and catalysts. Overall, 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one has significant potential for various applications in scientific research.

Synthesis Methods

1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one can be synthesized using a multi-step process that involves the reaction of furan-2-ylmethyl chloride with thiourea to form furan-2-ylmethylthiourea. The resulting compound is then reacted with 4-nitrobenzaldehyde to produce 1-(furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one. The synthesis of 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one has been optimized to yield high purity and high yield.

Scientific Research Applications

1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one has been extensively studied for its potential applications in various fields of scientific research. 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one has been shown to exhibit antitumor, antimicrobial, and antioxidant properties. Studies have also shown that 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one can be used as a fluorescent probe for the detection of metal ions. 1-(Furan-2-yl)-2-((furan-2-ylmethyl)thio)-3-(4-nitrophenyl)propan-1-one has also been studied for its potential use in the development of new drugs.